N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-nitrobenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-nitrobenzamide
• InChI: InChI=1S/C23H15N3O4S/c27-20(16-11-5-2-6-12-16)21-19(15-9-3-1-4-10-15)24-23(31-21)25-22(28)17-13-7-8-14-18(17)26(29)30/h1-14H,(H,24,25,28)
• InChI Key: LZJMTCNSCICPOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=CC=CC=C3[N+](=O)[O-])C(=O)C4=CC=CC=C4
• Molecular Formula: C23H15N3O4S
• Molecular Weight: 429.4 g/mol

Description

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-nitrobenzamide is a chemical compound with the molecular formula C₂₃H₁₆N₂O₂S. It belongs to the thiazole class of compounds and contains both a benzoyl group and a nitro group. The compound’s structure consists of a thiazole ring fused with a benzene ring, with additional substituents. It is synthesized for various purposes, including potential pharmaceutical applications.

Scientific Research Applications

Synthesis Techniques

Research has developed solvent-free synthesis techniques under microwave irradiation, utilizing solid inorganic supports for efficient conversion processes (Pessoa‐Mahana et al., 2004). Additionally, the microwave-induced synthesis of fluorobenzamides, including thiazole and thiazolidine structures, demonstrates promising antimicrobial analogs, indicating the flexibility of this compound in generating biologically active derivatives (Desai et al., 2013).

Anticancer Activity

Several studies have highlighted the compound's potential as an anticancer agent. Novel synthesis pathways have been explored to create derivatives with significant cytotoxic effects against various cancer cell lines, underscoring the compound's versatility in drug development (Hour et al., 2007); (Romero-Castro et al., 2011). These activities include inducing apoptosis and cell cycle arrest, pointing to mechanisms that could be exploited in cancer therapy.

Chemical Properties and Potential Applications

The exploration of chemical reactions, structural modifications, and regio- and stereo-synthesis of related compounds provides insights into the compound's chemical behavior and potential for further development into useful agents in various fields, including as potential ligands for PET imaging of σ receptors (Shiue et al., 1997). This showcases the compound's utility in both understanding fundamental chemical processes and developing new diagnostic tools.